4-Vinylbenzoic acid

Specification

• CAS No.: 1075-49-6
• Molecular Formula: C9H8O2
• Molecular Weight: 148.16 g/mol
• IUPAC Name: 4-ethenylbenzoic acid
• Standard InChI: InChI=1S/C9H8O2/c1-2-7-3-5-8(6-4-7)9(10)11/h2-6H,1H2,(H,10,11)
• Standard InChI Key: IRQWEODKXLDORP-UHFFFAOYSA-N
• SMILES: C=CC1=CC=C(C=C1)C(=O)O
• Canonical SMILES: C=CC1=CC=C(C=C1)C(=O)O
• Melting Point: 143.5 °C

Introduction

4-Vinylbenzoic acid is an organic compound with the molecular formula $C_9H_8O_2$
and a molecular weight of 148.16 g/mol. It is also known as p-vinylbenzoic acid, 4-carboxystyrene, benzoic acid, 4-ethenyl, and styrene-4-carboxylic acid. The compound is light-sensitive and soluble in dichloromethane and methanol.

Chemical Identifiers:

• CAS Registry Number: 1075-49-6

• MDL Number: MFCD00002569

• InChI Key: IRQWEODKXLDORP-UHFFFAOYSA-N

• PubChem CID: 14098

• IUPAC Name: 4-ethenylbenzoic acid

• SMILES: C=CC1=CC=C(C=C1)C(=O)O

Uses and Applications

4-Vinylbenzoic acid is a versatile compound with applications in various fields:

• Polymer Production: It is used as a monomer in the synthesis of specialty polymers, enhancing thermal stability and mechanical strength.

• Adhesives and Sealants: The reactive vinyl group allows for the formulation of high-performance adhesives for automotive and construction applications.

• Coatings: It improves adhesion and durability in protective coatings, making it suitable for industrial applications requiring corrosion resistance.

• Pharmaceuticals: It serves as an intermediate in the synthesis of various drug compounds.

• Research and Development: It is used in academic and industrial research to explore new chemical reactions and materials.

Research Findings

Research has shown that incorporating 4-vinylbenzoic acid units into poly(styrene) chains enhances miscibility with poly(ethyl methacrylate) (PEMA). This is observed through a single composition-dependent glass transition temperature for each binary system using inverse gas chromatography. The negative values of the apparent polymer-polymer interaction parameter confirm the miscibility of these blends quantitatively. Studies indicate a temperature-induced dynamic conformational disorder associated with a flip-flop motion of vinyl groups in the compound. Entangled poly(styrene-co-4-vinylbenzoic acid) can be neutralized using diamines of different molar masses.

Safety and Handling

4-Vinylbenzoic acid is light-sensitive and should be stored in a refrigerator. When handling this chemical, avoid creating dust conditions. It is recommended to use approved safety equipment such as NIOSH (US) or CEN (EU) approved masks to avoid inhalation of airborne particles.